(3-Chlorobenzyl)isobutylamine

Specification

• CAS No.: 893589-64-5
• Molecular Formula: C11H16ClN
• Molecular Weight: 197.7 g/mol
• IUPAC Name: N-[(3-chlorophenyl)methyl]-2-methylpropan-1-amine
• Standard InChI: InChI=1S/C11H16ClN/c1-9(2)7-13-8-10-4-3-5-11(12)6-10/h3-6,9,13H,7-8H2,1-2H3
• Standard InChI Key: IGIBVCHOAXAJDB-UHFFFAOYSA-N
• SMILES: CC(C)CNCC1=CC(=CC=C1)Cl
• Canonical SMILES: CC(C)CNCC1=CC(=CC=C1)Cl

Introduction

(3-Chlorobenzyl)isobutylamine is a chemical compound that belongs to the class of amines, specifically an alkylamine derivative. It is characterized by the presence of a chlorobenzyl group attached to an isobutylamine moiety. Despite its potential applications in organic synthesis and pharmaceutical chemistry, detailed information on this compound is limited in the available literature. This article aims to provide an overview of its structure, properties, and potential applications based on related compounds and general principles of organic chemistry.

Synthesis and Applications

The synthesis of (3-Chlorobenzyl)isobutylamine could involve the reaction of 3-chlorobenzyl chloride with isobutylamine in the presence of a base. This type of reaction is common in organic chemistry for forming alkylamine derivatives.

python
# Example of a synthesis reaction
from rdkit import Chem

# Define reactants
reactant1 = Chem.MolFromSmiles('C1=CC(=CC=C1)CCl')  # 3-Chlorobenzyl chloride
reactant2 = Chem.MolFromSmiles('CC(C)CN')  # Isobutylamine

# Define the reaction
reaction = Chem.AllChem.ReactionFromSmarts('[#6:1]Cl.[#6:2]N>>[#6:1]-[#6:2]N')

# Perform the reaction
products = reaction.RunReactants((reactant1, reactant2))

# Print the product
for product in products:
    print(Chem.MolToSmiles(product[0]))

Potential applications of (3-Chlorobenzyl)isobutylamine could include its use as an intermediate in the synthesis of pharmaceuticals or agrochemicals, given the versatility of amines in these fields.

Research Findings and Future Directions

While specific research findings on (3-Chlorobenzyl)isobutylamine are scarce, studies on related compounds provide insights into potential areas of investigation. For instance, the biological activity of benzylamine derivatives has been explored in various contexts, including their role as neurotransmitter modulators or as precursors to more complex molecules with therapeutic potential.

Future research could focus on the synthesis optimization, biological evaluation, and potential applications of (3-Chlorobenzyl)isobutylamine. This might involve exploring its interactions with biological targets or its utility in organic synthesis as a building block for more complex molecules.